Cas no 627463-17-6 (4-Bromo-2-fluorostyrene)

• Product Name: 4-Bromo-2-fluorostyrene
• CAS No: 627463-17-6
• MF: C₈H₆BrF
• MW: 201.035645008087
• MDL: MFCD09907860
• CID: 1639516
• PubChem ID: 16660774
• Update Time: 2025-11-02

4-Bromo-2-fluorostyrene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-ethenyl-2-fluorobenzene
• AGN-PC-01448I
• SureCN1051454
• 2-fluoro-4-bromostyrene
• 4-bromo-2-fluoro-1-vinylbenzene
• 4-Bromo-2-fluoro-1-vinyl-benzene
• PC7069
• Benzene, 4-bromo-1-ethenyl-2-fluoro-
• 4-Bromo-2-fluorostyrene
• Benzene,4-bromo-1-ethenyl-2-fluoro
• SCHEMBL1051454
• DTXSID10586562
• A1-09416
• PS-8210
• CS-0454378
• AKOS013152968
• AT36275
• MFCD09907860
• 627463-17-6
• UTDQHQCPWHTKLM-UHFFFAOYSA-N
• EN300-1674732

• MDL： MFCD09907860
• Inchi： 1S/C8H6BrF/c1-2-6-3-4-7(9)5-8(6)10/h2-5H,1H2
• InChI Key： UTDQHQCPWHTKLM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=C)=C(C=1)F

Computed Properties

• Exact Mass: 199.96400
• Monoisotopic Mass: 199.96369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.23120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 4-Bromo-2-fluorostyrene

4-Bromo-2-fluorostyrene (CAS No. 627463-17-6): A Versatile Building Block in Organic Synthesis

4-Bromo-2-fluorostyrene (CAS 627463-17-6) is a halogenated styrene derivative that has gained significant attention in recent years due to its unique chemical properties and wide-ranging applications in pharmaceutical and material science. This compound, characterized by the presence of both bromo and fluoro substituents on the aromatic ring, serves as a valuable intermediate in organic synthesis. Researchers and industry professionals frequently search for terms like "4-Bromo-2-fluorostyrene synthesis", "627463-17-6 applications", and "fluorinated styrene derivatives", highlighting the growing interest in this compound.

The molecular structure of 4-Bromo-2-fluorostyrene features a reactive vinyl group attached to a benzene ring substituted at the 2-position with fluorine and at the 4-position with bromine. This specific arrangement of substituents makes it an excellent candidate for various cross-coupling reactions, particularly in the synthesis of more complex molecules. Recent trends in organic chemistry emphasize the importance of halogenated styrenes as building blocks, with many researchers exploring "palladium-catalyzed reactions of 4-Bromo-2-fluorostyrene" and "627463-17-6 in medicinal chemistry".

In pharmaceutical research, 4-Bromo-2-fluorostyrene has shown promise as a precursor in the development of novel drug candidates. The presence of both halogen atoms allows for selective functionalization, making it particularly useful in structure-activity relationship studies. Current searches related to "4-Bromo-2-fluorostyrene in drug discovery" and "fluorostyrene derivatives as bioactive compounds" reflect the compound's relevance in modern medicinal chemistry. Its potential applications extend to the development of PET imaging agents, where the fluorine atom can be exploited for radiolabeling purposes.

The material science community has also shown considerable interest in 4-Bromo-2-fluorostyrene (CAS 627463-17-6) due to its potential in polymer chemistry. The compound can serve as a monomer for the synthesis of specialty polymers with unique electronic and optical properties. Recent publications and patent filings have focused on topics like "fluorinated polystyrene derivatives" and "halogen-containing polymeric materials", indicating growing industrial applications. The bromine substituent in particular offers opportunities for further modification through various polymerization techniques.

From a synthetic chemistry perspective, 4-Bromo-2-fluorostyrene presents interesting challenges and opportunities. The compound's stability and reactivity profile make it suitable for a wide range of transformations, including Suzuki-Miyaura, Heck, and Sonogashira couplings. Laboratory professionals often search for "handling and storage of 4-Bromo-2-fluorostyrene" and "627463-17-6 safety data", emphasizing the need for proper technical information. Recent advances in green chemistry have also explored more sustainable approaches to working with such halogenated compounds.

The commercial availability of 4-Bromo-2-fluorostyrene has increased in recent years, with suppliers offering various quantities to meet research and industrial demands. Market analysis shows growing interest in "bulk 4-Bromo-2-fluorostyrene suppliers" and "627463-17-6 price trends", reflecting its expanding applications. Quality control aspects, particularly purity specifications and analytical methods, remain crucial considerations for end-users across different industries.

Environmental considerations surrounding halogenated organic compounds like 4-Bromo-2-fluorostyrene have prompted research into more sustainable alternatives and disposal methods. The scientific community is actively investigating "biodegradation of fluorostyrene derivatives" and "green chemistry approaches to halogenated intermediates". These developments align with global trends toward more environmentally conscious chemical practices while maintaining the utility of such valuable synthetic building blocks.

Future research directions for 4-Bromo-2-fluorostyrene (CAS 627463-17-6) are likely to focus on expanding its applications in asymmetric synthesis and nanotechnology. Emerging search terms like "4-Bromo-2-fluorostyrene in nanomaterials" and "627463-17-6 in catalytic systems" suggest new frontiers for this versatile compound. As synthetic methodologies continue to advance, the importance of well-characterized intermediates such as this fluorinated bromostyrene derivative will only grow in both academic and industrial settings.

In conclusion, 4-Bromo-2-fluorostyrene represents a fascinating case study in the utility of multifunctional aromatic compounds in modern chemistry. Its combination of halogen substituents and vinyl functionality makes it uniquely positioned to serve diverse roles across multiple disciplines. The continued interest in "4-Bromo-2-fluorostyrene properties" and "627463-17-6 applications" underscores its ongoing relevance in scientific research and industrial applications, promising exciting developments in the years to come.